![molecular formula C23H27NO4 B4769887 ethyl 1-(1,3-benzodioxol-4-ylmethyl)-4-benzyl-4-piperidinecarboxylate](/img/structure/B4769887.png)
ethyl 1-(1,3-benzodioxol-4-ylmethyl)-4-benzyl-4-piperidinecarboxylate
Overview
Description
Ethyl 1-(1,3-benzodioxol-4-ylmethyl)-4-benzyl-4-piperidinecarboxylate, also known as EMBP, is a synthetic compound that belongs to the class of piperidine derivatives. EMBP has gained attention in the scientific community due to its potential therapeutic applications as an analgesic and anesthetic agent.
Scientific Research Applications
Ethyl 1-(1,3-benzodioxol-4-ylmethyl)-4-benzyl-4-piperidinecarboxylate has been extensively studied for its potential therapeutic applications. It has been shown to have potent analgesic and anesthetic effects in animal models. This compound has also been investigated for its potential use as a local anesthetic in dentistry and ophthalmology. In addition, this compound has been studied for its potential use as an anti-inflammatory agent.
Mechanism of Action
The exact mechanism of action of ethyl 1-(1,3-benzodioxol-4-ylmethyl)-4-benzyl-4-piperidinecarboxylate is still not fully understood. However, it has been suggested that this compound exerts its analgesic and anesthetic effects by blocking voltage-gated sodium channels, thereby inhibiting the transmission of pain signals. This compound has also been shown to have an inhibitory effect on the release of inflammatory mediators such as prostaglandins and cytokines.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce pain sensitivity and inflammation in animal models. This compound has also been shown to have a dose-dependent effect on heart rate and blood pressure, with higher doses causing a decrease in both parameters. Additionally, this compound has been shown to have a sedative effect, with higher doses causing a decrease in locomotor activity.
Advantages and Limitations for Lab Experiments
Ethyl 1-(1,3-benzodioxol-4-ylmethyl)-4-benzyl-4-piperidinecarboxylate has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been shown to have potent analgesic and anesthetic effects in animal models. However, there are also some limitations to using this compound in lab experiments. For example, the exact mechanism of action of this compound is still not fully understood, and there is limited information available on its pharmacokinetics and toxicity.
Future Directions
There are several future directions for research on ethyl 1-(1,3-benzodioxol-4-ylmethyl)-4-benzyl-4-piperidinecarboxylate. One potential direction is to investigate its potential use as a local anesthetic in dentistry and ophthalmology. Another direction is to investigate its potential use as an anti-inflammatory agent. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its pharmacokinetics and toxicity. Finally, there is a need for more studies to determine the optimal dosage and administration route for this compound in order to maximize its therapeutic potential.
Properties
IUPAC Name |
ethyl 1-(1,3-benzodioxol-4-ylmethyl)-4-benzylpiperidine-4-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27NO4/c1-2-26-22(25)23(15-18-7-4-3-5-8-18)11-13-24(14-12-23)16-19-9-6-10-20-21(19)28-17-27-20/h3-10H,2,11-17H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSSDOTHQEYWGLS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CCN(CC1)CC2=C3C(=CC=C2)OCO3)CC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.